Cas no 1261672-53-0 (4-Chloro-3-(trifluoromethoxy)mandelic acid)

• Product Name: 4-Chloro-3-(trifluoromethoxy)mandelic acid
• CAS No: 1261672-53-0
• MF: C₉H₆ClF₃O₄
• MW: 270.589752674103
• CID: 4969499
• Update Time: 2025-06-13

4-Chloro-3-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H6ClF3O4/c10-5-2-1-4(7(14)8(15)16)3-6(5)17-9(11,12)13/h1-3,7,14H,(H,15,16)
• InChI Key： MQROAFWUQSMDQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC(F)(F)F)C(C(=O)O)O

Computed Properties

• Exact Mass: 269.991
• Monoisotopic Mass: 269.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8

Additional information on 4-Chloro-3-(trifluoromethoxy)mandelic acid

Recent Advances in the Study of 4-Chloro-3-(trifluoromethoxy)mandelic acid (CAS: 1261672-53-0)

The compound 4-Chloro-3-(trifluoromethoxy)mandelic acid (CAS: 1261672-53-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and chloro substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents. This research brief aims to summarize the latest findings and highlight the implications for future drug development.

One of the key areas of interest is the synthetic pathway of 4-Chloro-3-(trifluoromethoxy)mandelic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthesis route that improves yield and purity. The researchers employed a multi-step process involving the introduction of the trifluoromethoxy group at an early stage, followed by chiral resolution to obtain enantiomerically pure forms. This advancement is critical for scaling up production and ensuring consistent quality for further biological testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Chloro-3-(trifluoromethoxy)mandelic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising direction is the use of 4-Chloro-3-(trifluoromethoxy)mandelic acid as a precursor in the synthesis of more complex molecules. Researchers have successfully incorporated this compound into the structure of novel kinase inhibitors, which are being evaluated for their efficacy in targeting cancer-related pathways. The trifluoromethoxy group, in particular, has been noted for its ability to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

Despite these advancements, challenges remain in the development and application of 4-Chloro-3-(trifluoromethoxy)mandelic acid. Issues such as solubility and bioavailability need to be addressed to fully exploit its therapeutic potential. Additionally, more comprehensive toxicological studies are necessary to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further progress in this area.

In conclusion, 4-Chloro-3-(trifluoromethoxy)mandelic acid (CAS: 1261672-53-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have shed light on its synthetic accessibility, biological activity, and potential as a building block for drug development. Continued research and collaboration will be essential to unlock its full potential and translate these findings into clinically relevant applications.